Cas no 35840-17-6 (Dicyano(methyl)amine)

• Product Name: Dicyano(methyl)amine
• CAS No: 35840-17-6
• MF: C₃H₃N₃
• MW: 81.076019525528
• CID: 6639514
• PubChem ID: 12295250
• Update Time: 2024-01-15

Dicyano(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Dicyano(methyl)amine
• Cyanamide, cyanomethyl- (9CI)
• AKOS040767813
• cyano(methyl)cyanamide
• 35840-17-6

• Inchi： 1S/C3H3N3/c1-6(2-4)3-5/h1H3
• InChI Key： XFZQYDDVCYCYAG-UHFFFAOYSA-N
• SMILES： N(C#N)(C#N)C

Computed Properties

• Exact Mass: 81.032697108g/mol
• Monoisotopic Mass: 81.032697108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 93.9±23.0 °C(Predicted)
• pka: -19.04±0.70(Predicted)